Cas no 649553-64-0 (Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-)
649553-64-0 structure
Product Name:Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-
CAS No:649553-64-0
MF:C15H14N2
MW:222.285063266754
CID:411407
PubChem ID:71377896
Update Time:2025-04-19
Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-
- 4-methyl-2,3-dihydro-1H-benzo[f]quinoline-8-carbonitrile
- 649553-64-0
- DTXSID60800523
- 4-Methyl-1,2,3,4-tetrahydrobenzo[f]quinoline-8-carbonitrile
-
- Inchi: 1S/C15H14N2/c1-17-8-2-3-14-13-6-4-11(10-16)9-12(13)5-7-15(14)17/h4-7,9H,2-3,8H2,1H3
- InChI Key: SVSQWIYBPXHWPE-UHFFFAOYSA-N
- SMILES: N1(C)C2C=CC3C=C(C#N)C=CC=3C=2CCC1
Computed Properties
- Exact Mass: 222.11582
- Monoisotopic Mass: 222.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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